2,5-Dichloro-6-methyl-3-pyridinecarboxylic acid

• CAS No.: 117449-74-8
• Molecular Formula: C7H5Cl2NO2
• Molecular Weight: 206.02 g/mol
• IUPAC Name: 2,5-dichloro-6-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C7H5Cl2NO2/c1-3-5(8)2-4(7(11)12)6(9)10-3/h2H,1H3,(H,11,12)
• InChI Key: VGUJAYWJJRUFKB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=N1)Cl)C(=O)O)Cl

Description

2,5-Dichloro-6-methyl-3-pyridinecarboxylic acid is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5 g (0.027 mole) of 5-chloro-2-hydroxy-6-methyl-3-pyridinecarboxylic acid was added 35 g of phenylphosphonic dichloride. The mixture was heated to 135° C. for 1.5 hr. After cooling, the reaction solution was poured carefully into 250 ml of water and stirred for 1 hr. The water was extracted with 3×100 ml of methylene chloride. The combined organic extracts were washed with 2×100 ml of water, dried over sodium sulfate, filtered, concentrated by rotary evaporation, taken up in toluene, charcoaled, and concentrated by rotary evaporation. The crude residue was crystallized from hexane to give 1.7 g (31%) of beige analytically pure crystals, m.p. 123°-38° C. with decomposition.